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Compound of Interest

Compound Name: 1,4-Octadiene

Cat. No.: B1583894

Essential Safety and Handling Guide for 1,4-
Octadiene

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 1,4-Octadiene is paramount. This guide provides immediate, essential safety
protocols and logistical information for the operational use and disposal of 1,4-Octadiene,
reinforcing a culture of safety and trust in laboratory practices.

Chemical Identity:

Name: 1,4-Octadiene

CAS Number: 5675-25-2

Molecular Formula: CsH14

Molecular Weight: 110.20 g/mol [1]

Hazard Identification and Classification

1,4-Octadiene is a highly flammable liquid and vapor.[2][3] It is harmful if swallowed, in contact
with skin, or inhaled.[2] It causes skin and serious eye irritation and may cause respiratory
irritation.[2]
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GHS Hazard Statements:

e H225: Highly flammable liquid and vapor.[2]

e H302: Harmful if swallowed.[2]

e H312: Harmful in contact with skin.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H332: Harmful if inhaled.[2]

o H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 1,4-Octadiene:
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Protection Type

Required Equipment

Specifications & Rationale

Eye/Face Protection

Chemical safety goggles or a
face shield.[2][3][4]

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[3]
Ensures protection against

splashes and vapors.

Skin Protection

Impervious gloves (e.g., Nitrile
rubber) and protective clothing.

[21(31[4]

Prevents skin contact, which
can cause irritation and
absorption of the harmful

chemical.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[2] If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.[3]

Protects against inhalation of
harmful vapors, which can

cause respiratory irritation.

Quantitative Safety Data

Parameter

Value

Source

Flash Point

9°C/48.2°F

[3]05]

Autoignition Temperature

230 °C /446 °F

[3][5]

Boiling Point 114 -121°C/237.2-249.8°F [3]
Melting Point -70°C/-94 °F [3]
Vapor Density 3.8 (Air=1) [5]

Operational Plan for Safe Handling

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.
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o Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
flammable liquids.[2][3][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][3][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][3]
o Store away from incompatible materials such as oxidizing agents.[3][6]

2. Handling and Use:

 All handling should be conducted in a chemical fume hood to ensure adequate ventilation.[2]
o Use explosion-proof electrical, ventilating, and lighting equipment.[2][3]

e Use only non-sparking tools.[3][5]

o Wear the appropriate PPE as detailed in the table above.

e Avoid contact with skin, eyes, and clothing.[4]

e Do not eat, drink, or smoke in the handling area.[5][6]

e Wash hands thoroughly after handling.[7]

3. Disposal Plan:

» Dispose of waste in accordance with local, state, and federal regulations.

e Waste from residues and unused product is considered hazardous.[5]

o Contaminated packaging should be disposed of at a hazardous or special waste collection
point.[5]

e Do not allow the chemical to enter drains or waterways.[3]

Emergency Procedures

First-Aid Measures:
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 If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[2][4]

 If on Skin: Remove all contaminated clothing immediately. Rinse skin with plenty of water
and soap.[2] If skin irritation occurs, get medical advice.[2]

e If Inhaled: Move the victim to fresh air and keep at rest in a position comfortable for
breathing.[2] Call a physician if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2] If eye irritation persists, get medical advice.

Fire-Fighting Measures:

Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish.[3][5] Water
spray may be used to cool containers.[3]

Highly flammable liquid and vapor; vapors may form explosive mixtures with air.[3][5]

Vapors are heavier than air and may travel to a source of ignition and flash back.[5]

Firefighters should wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release Measures:

Evacuate personnel from the area.

Remove all sources of ignition.[3][5]

Ventilate the area.

Wear appropriate personal protective equipment.[2]

Contain the spill with inert absorbent material such as sand, earth, or vermiculite.[2][3]

Collect the absorbed material into a suitable container for disposal.[3][8]

Experimental Workflow: Chemical Spill Response
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Workflow for Handling a 1,4-Octadiene Spill

Chemical Spill Occurs

Contain Spill with Inert Material

Collect Absorbed Material

Dispose of Waste Properly

Decontaminate Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for a safe and effective response to a 1,4-Octadiene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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